Cas no 478249-70-6 (1-ethyl-5-methyl-4-[(phenylsulfonyl)methyl]-1,3-dihydro-2H-imidazol-2-one)

• Product Name: 1-ethyl-5-methyl-4-[(phenylsulfonyl)methyl]-1,3-dihydro-2H-imidazol-2-one
• CAS No: 478249-70-6
• MF: C₁₃H₁₆N₂O₃S
• MW: 280.342741966248
• MDL: MFCD02571742
• CID: 5224615
• Update Time: 2026-03-07

1-ethyl-5-methyl-4-[(phenylsulfonyl)methyl]-1,3-dihydro-2H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-5-METHYL-4-[(PHENYLSULFONYL)METHYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE
• 4-[(benzenesulfonyl)methyl]-1-ethyl-5-methyl-2,3-dihydro-1H-imidazol-2-one
• 5-(benzenesulfonylmethyl)-3-ethyl-4-methyl-1H-imidazol-2-one
• MLS000736306
• SMR000338256
• Oprea1_377411
• BDBM34932
• cid_1489253
• HMS2627P11
• 4-(besylmethyl)-1-ethyl-5-methyl-4-imidazolin-2-one
• 3-ethyl-4-methyl-5-(phenylsulfonylmethyl)-1H-imidazo
• 1-ethyl-5-methyl-4-[(phenylsulfonyl)methyl]-1,3-dihydro-2H-imidazol-2-one

• MDL： MFCD02571742
• Inchi： 1S/C13H16N2O3S/c1-3-15-10(2)12(14-13(15)16)9-19(17,18)11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3,(H,14,16)
• InChI Key： JNXYPFNPFQXNEZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1=C(C)N(CC)C(N1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 485
• XLogP3: 0.8
• Topological Polar Surface Area: 74.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-ethyl-5-methyl-4-[(phenylsulfonyl)methyl]-1,3-dihydro-2H-imidazol-2-one

Comprehensive Overview of 1-ethyl-5-methyl-4-[(phenylsulfonyl)methyl]-1,3-dihydro-2H-imidazol-2-one (CAS No. 478249-70-6)

The compound 1-ethyl-5-methyl-4-[(phenylsulfonyl)methyl]-1,3-dihydro-2H-imidazol-2-one (CAS No. 478249-70-6) is a specialized organic molecule with a unique structural framework. Its imidazol-2-one core, combined with phenylsulfonyl and ethyl-methyl substituents, makes it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance in contemporary scientific discussions, addressing common queries such as "What is the role of sulfonyl groups in drug design?" and "How are imidazolone derivatives used in modern chemistry?"

The molecular structure of 1-ethyl-5-methyl-4-[(phenylsulfonyl)methyl]-1,3-dihydro-2H-imidazol-2-one features a five-membered heterocyclic ring, which is pivotal for its biological activity. The phenylsulfonyl moiety enhances its solubility and binding affinity, making it a candidate for enzyme inhibition studies. Researchers often explore its potential in targeted drug delivery systems, a trending topic in precision medicine. Its CAS No. 478249-70-6 is frequently searched in databases like PubChem and Reaxys, reflecting its growing importance in medicinal chemistry.

In the context of green chemistry, this compound is studied for its synthetic pathways. Questions like "Can imidazolone derivatives be synthesized sustainably?" highlight the demand for eco-friendly methods. The ethyl-methyl groups contribute to its stability, while the sulfonyl linkage offers versatility in covalent bonding. Such features align with the industry's shift toward low-toxicity intermediates, a hot topic in chemical manufacturing forums.

Another area of interest is the compound's potential in material science. Its aromatic and heterocyclic properties make it suitable for organic electronics and polymers. Searches for "imidazolone-based conductive materials" have surged, indicating its crossover appeal. The CAS No. 478249-70-6 serves as a key identifier for researchers tracking its structure-activity relationships (SAR) in patents and journals.

To summarize, 1-ethyl-5-methyl-4-[(phenylsulfonyl)methyl]-1,3-dihydro-2H-imidazol-2-one is a multifaceted compound with applications spanning drug discovery, sustainable synthesis, and advanced materials. Its CAS No. 478249-70-6 ensures precise referencing, while its structural motifs address pressing questions in bioorganic chemistry. As scientific communities prioritize molecular diversity and functional innovation, this compound remains a valuable subject for ongoing research.